Cas no 151539-59-2 ((2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid)

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid structure
151539-59-2 structure
Product Name:(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid
CAS No:151539-59-2
MF:C11H10O4
MW:206.194703578949
MDL:MFCD00168684
CID:2663557
PubChem ID:6173840
Update Time:2025-04-21

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid
    • HMS1754G05
    • trans-3-(2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-enoic acid
    • KPDOZWMLNDDCDJ-DUXPYHPUSA-N
    • SR-01000053296-1
    • 2-Propenoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
    • F3284-7992
    • 3-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Propenoic Acid
    • SR-01000053296
    • 2-Propenoic acid, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
    • G32023
    • CHEMBL1446001
    • SCHEMBL2730201
    • 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid
    • MLS000761241
    • (E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid
    • 3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-propenoic acid, AldrichCPR
    • (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)acrylic acid
    • AKOS025310071
    • JS-036C
    • Z2942851901
    • STL385217
    • CS-0447081
    • (E)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid
    • 14939-91-4
    • OTAVA-BB 7020400386
    • SMR000369544
    • 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)acrylicacid
    • EN300-08849
    • AKOS000273552
    • MFCD00168684
    • 151539-59-2
    • 3-(2,3-dihydro-1,4-benzodioxin-6-yl)acrylic acid
    • EN300-832929
    • HMS2763G15
    • SCHEMBL2730205
    • 109-215-5
    • MDL: MFCD00168684
    • Inchi: 1S/C11H10O4/c12-11(13)4-2-8-1-3-9-10(7-8)15-6-5-14-9/h1-4,7H,5-6H2,(H,12,13)/b4-2+
    • InChI Key: KPDOZWMLNDDCDJ-DUXPYHPUSA-N
    • SMILES: O1CCOC2C=CC(/C=C/C(=O)O)=CC1=2

Computed Properties

  • Exact Mass: 206.05790880Da
  • Monoisotopic Mass: 206.05790880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.8Ų

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoic acid
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Enamine
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